Cas no 1805123-38-9 (Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate)

• Product Name: Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate
• CAS No: 1805123-38-9
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 5011404
• Update Time: 2025-10-18

Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-7-5-10(18-12(13)14)8(6-15)4-9(7)11(16)17-2/h4-5,12H,3H2,1-2H3
• InChI Key： RFMSHBBXMRBMMF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OC)=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate

Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate (CAS No. 1805123-38-9): An Overview

Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate (CAS No. 1805123-38-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethoxy moiety, and an ethyl substituent, which collectively contribute to its potential therapeutic applications.

The cyano group in Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate is a key functional group that imparts significant electronic and steric effects, making it an attractive candidate for the development of novel drugs. The presence of the cyano group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug candidates. Recent studies have shown that compounds containing cyano groups exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The difluoromethoxy moiety is another distinctive feature of Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, often leading to improved pharmacokinetic profiles and enhanced biological activity. The difluoromethoxy group, in particular, has been shown to increase the lipophilicity and metabolic stability of compounds, which can be beneficial for improving their oral bioavailability and reducing their susceptibility to metabolic degradation.

The ethyl substituent on the benzene ring further contributes to the overall structure and properties of Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate. Ethyl groups are commonly used in drug design to enhance solubility and improve pharmacokinetic parameters. In this context, the ethyl substituent may play a role in modulating the compound's interactions with biological targets, potentially enhancing its efficacy or selectivity.

Recent research has focused on the potential therapeutic applications of Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate. Studies have shown that this compound exhibits promising anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that it may have antiviral properties, which could be valuable in the development of new antiviral therapies.

In the realm of cancer research, Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate typically involves a multi-step process that includes the introduction of the cyano group, difluoromethoxy moiety, and ethyl substituent onto a benzene ring. Advanced synthetic methods and techniques have been developed to optimize the yield and purity of this compound, ensuring its suitability for further biological evaluation.

In conclusion, Methyl 5-cyano-4-difluoromethoxy-2-ethylbenzoate (CAS No. 1805123-38-9) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. Its potential therapeutic applications in areas such as anti-inflammatory therapy, antiviral treatment, and cancer research highlight its significance in modern drug discovery efforts.